Cas no 2137440-17-4 (rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate)

• Product Name: rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate
• CAS No: 2137440-17-4
• MF: C₄H₆FNaO₂S
• MW: 160.142414569855
• CID: 6075554
• PubChem ID: 165741950
• Update Time: 2025-06-08

rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137440-17-4
• EN300-724333
• rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate

• Inchi： 1S/C4H7FO2S.Na/c5-3-1-2-4(3)8(6)7;/h3-4H,1-2H2,(H,6,7);/q;+1/p-1/t3-,4+;/m0./s1
• InChI Key： HWMHZSOGUKURNZ-RFKZQXLXSA-M
• SMILES： S([C@@H]1CC[C@@H]1F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 159.99702305g/mol
• Monoisotopic Mass: 159.99702305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate

Recent Advances in the Application of rac-Sodium (1R,2S)-2-Fluorocyclobutane-1-Sulfinate (CAS: 2137440-17-4) in Chemical Biology and Pharmaceutical Research

The compound rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate (CAS: 2137440-17-4) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This fluorinated cyclobutane sulfinate derivative has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutics and diagnostic agents. Recent studies have highlighted its role as a versatile intermediate in the synthesis of fluorinated bioactive molecules, which are increasingly important in drug discovery due to their enhanced metabolic stability and binding affinity.

One of the key areas of research involving rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate is its use in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic and pharmacodynamic properties of drug candidates. The incorporation of fluorine atoms into organic molecules can significantly alter their electronic properties, lipophilicity, and metabolic stability. Recent work has demonstrated that this compound serves as an efficient precursor for the introduction of fluorine into cyclobutane rings, which are increasingly recognized as valuable scaffolds in drug design due to their conformational rigidity and ability to mimic bioactive conformations.

In addition to its synthetic utility, rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate has been investigated for its potential biological activities. Preliminary studies suggest that fluorinated cyclobutane derivatives may exhibit unique interactions with biological targets, including enzymes and receptors. For instance, recent in vitro assays have shown that analogs derived from this compound display moderate inhibitory activity against certain kinases, which are important targets in cancer therapy. These findings underscore the potential of this compound as a starting point for the development of new kinase inhibitors.

The stereochemistry of rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate has also been a focus of recent research. The presence of both (1R,2S) and (1S,2R) enantiomers in the racemic mixture raises interesting questions about the differential biological activities of these stereoisomers. Recent chiral separation studies have enabled the isolation of individual enantiomers, paving the way for more detailed structure-activity relationship studies. Such investigations are crucial for understanding the role of stereochemistry in the biological activity of fluorinated cyclobutane derivatives.

From a synthetic chemistry perspective, recent advancements have improved the scalability and efficiency of producing rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate. Novel catalytic methods have been developed to facilitate the formation of the cyclobutane ring with high regio- and stereoselectivity. These methodological improvements are particularly important for potential industrial applications, where large-scale production of this compound may be required for drug development programs.

Looking ahead, researchers are exploring the potential of rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate in the development of PET (positron emission tomography) radiotracers. The fluorine atom in its structure could potentially be replaced with fluorine-18, a radioactive isotope used in medical imaging. This application could open new avenues for diagnostic imaging in oncology and neurology, where fluorinated compounds are increasingly used as molecular probes.

In conclusion, rac-sodium (1R,2S)-2-fluorocyclobutane-1-sulfinate (CAS: 2137440-17-4) represents an important building block in modern medicinal chemistry with diverse applications ranging from drug discovery to diagnostic imaging. Ongoing research continues to uncover new possibilities for this compound, making it a subject of growing interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on expanding its synthetic applications, elucidating its biological activities, and exploring its potential in clinical applications.